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Compound of Interest

Compound Name: Antibiotic-5d

Cat. No.: B15560516

Introduction Antibiotic-5d is a potent, broad-spectrum antimicrobial agent. However, its
therapeutic potential is limited by poor aqueous solubility and rapid systemic clearance. To
overcome these limitations, two nanopatrticle-based delivery systems have been developed:
Lipid Nanopatrticles (LNP-5d) and Poly(lactic-co-glycolic acid) Nanoparticles (PLGA-5d). These
systems are designed to enhance stability, improve pharmacokinetics, and provide controlled
release of the antibiotic.[1][2][3][4] Polymeric nanoparticles like PLGA are biodegradable and
biocompatible, making them excellent candidates for controlled drug release.[1][3] Similarly,
lipid-based nanostructures are also valuable for delivering and controlling the release of
antimicrobial agents.[5]

Mechanism of Action Antibiotic-5d functions by inhibiting bacterial DNA gyrase, a type II
topoisomerase essential for DNA replication.[6] Inhibition of this enzyme leads to breaks in the
bacterial chromosome and ultimately results in rapid cell death.[6] Nanoparticle encapsulation
protects the antibiotic from degradation and can improve its delivery to the site of infection.[4]

[7]

Diagram: Proposed Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b15560516#antibiotic-5d-delivery-systems-for-research
https://www.benchchem.com/product/b15560516#antibiotic-5d-delivery-systems-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15560516?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

